Cas no 866340-80-9 (N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 866340-80-9
• MF: C₂₈H₂₅N₃O₄S
• MW: 499.580805540085
• CID: 6593743
• PubChem ID: 2135153
• Update Time: 2025-05-20

N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• N-(4-methoxyphenyl)-2-[[2-(4-methoxyphenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• 866340-80-9
• N-(4-methoxyphenyl)-2-((2-(4-methoxyphenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
• AKOS001837171
• N-(4-methoxyphenyl)-2-{[2-(4-methoxyphenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide
• F1602-0195

• Inchi： 1S/C28H25N3O4S/c1-17-4-13-24-19(14-17)15-23-27(35-24)30-26(18-5-9-21(33-2)10-6-18)31-28(23)36-16-25(32)29-20-7-11-22(34-3)12-8-20/h4-14H,15-16H2,1-3H3,(H,29,32)
• InChI Key： PIYDVMASOJRBNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1N=C(C2=CC=C(OC)C=C2)N=C2OC3=C(C=C(C)C=C3)CC2=1

Computed Properties

• Exact Mass: 499.15657746g/mol
• Monoisotopic Mass: 499.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide

Comprehensive Analysis of N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide (CAS 866340-80-9)

N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide (CAS 866340-80-9) is a sophisticated chromeno-pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfanyl-acetamide moiety and dual 4-methoxyphenyl groups, exhibits promising properties for targeted therapeutic applications. Its structural complexity makes it a subject of interest in drug discovery, particularly in the development of kinase inhibitors and modulators of cellular signaling pathways.

The molecular architecture of CAS 866340-80-9 combines a chromeno[2,3-d]pyrimidine core with strategically positioned substituents, enhancing its binding affinity to biological targets. Researchers have explored its potential in addressing conditions linked to oxidative stress and inflammatory responses, aligning with current trends in precision medicine. The compound's methoxy groups contribute to its pharmacokinetic profile, improving solubility and metabolic stability—a critical factor in modern drug design.

In the context of trending scientific inquiries, N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide frequently appears in discussions about small-molecule therapeutics and structure-activity relationships (SAR). Computational studies leveraging AI-driven molecular docking have simulated its interactions with proteins like cyclin-dependent kinases (CDKs), reflecting the growing synergy between artificial intelligence and medicinal chemistry. Such applications resonate with frequent search queries like "chromeno-pyrimidine drug candidates" or "kinase inhibitor design principles."

From a synthetic chemistry perspective, the preparation of CAS 866340-80-9 involves multi-step organic transformations, including Ullmann-type coupling and nucleophilic aromatic substitution. These methods are frequently optimized using green chemistry principles—a hot topic in sustainable pharmaceutical manufacturing. The compound's thioether linkage (-S-) provides a versatile handle for further derivatization, enabling the creation of analog libraries for high-throughput screening.

Analytical characterization of this compound employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, addressing common researcher questions about compound purity and structural verification. Its UV-Vis absorption properties around 270-320 nm make it detectable in biological matrices, facilitating pharmacokinetic studies—an area increasingly explored in academic publications and patent filings.

Emerging applications of 866340-80-9 extend to materials science, where its π-conjugated system shows potential in organic electronics. This interdisciplinary relevance answers search trends connecting heterocyclic compounds with optoelectronic materials. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, a strategy gaining traction in targeted drug delivery systems.

Regulatory and safety assessments of N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide adhere to global guidelines like ICH M7, with computational toxicology models predicting favorable profiles. Such data responds to frequent queries about compound safety thresholds and ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity).

In conclusion, CAS 866340-80-9 represents a versatile scaffold bridging medicinal chemistry and materials science. Its dual methoxyphenyl motifs and chromeno-pyrimidine core continue to inspire innovations across life sciences, addressing contemporary challenges in drug discovery and functional materials. Ongoing research will likely uncover additional applications, solidifying its position in the landscape of advanced organic compounds.